Cas no 79-88-9 (Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-)
79-88-9 structure
Product Name:Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
CAS No:79-88-9
MF:C13H12N2O4S
MW:292.310381889343
CID:570956
PubChem ID:66236
Update Time:2025-04-19
Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
- 2-methyl-5-nitro-N-phenylbenzenesulfonamide
- 4-nitro-N-phenyltoluene-2-sulphonamide
- 4-NITROTOLUENESULFANILIDE
- 4-NITRO-N-PHENYLTOLUENE-2-SULFONAMIDE
- 4-nitro-toluene-2-sulfonic acid anilide
- 4-Nitro-toluol-2-sulfonsaeure-anilid
- 5-Nitro-2-methyl-benzolsulfonsaeure-anilid
- EINECS 201-230-6
- SR-01000402052-1
- SR-01000402052
- AKOS001606989
- 2-Methyl-5-nitro-N-phenylbenzene-1-sulfonamide
- FT-0619306
- Benzenesulfonamide, 2-methyl-5-nitro-N-phenyl-
- 79-88-9
- W-109279
- NS00038056
- DTXSID8058825
- SCHEMBL7572373
-
- Inchi: 1S/C13H12N2O4S/c1-10-7-8-12(15(16)17)9-13(10)20(18,19)14-11-5-3-2-4-6-11/h2-9,14H,1H3
- InChI Key: YBHDHKAUAAYLDS-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 292.05200
- Monoisotopic Mass: 292.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.37000
- LogP: 4.38100
Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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